Cas no 1252912-58-5 (2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide)

• Product Name: 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• CAS No: 1252912-58-5
• MF: C₁₆H₁₅N₃O₂S₂
• MW: 345.439200639725
• CID: 5397289
• Update Time: 2025-06-20

2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3-methylphenyl)acetamide
• 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide

• Inchi： 1S/C16H15N3O2S2/c1-10-4-3-5-11(8-10)17-13(20)9-23-16-18-12-6-7-22-14(12)15(21)19(16)2/h3-8H,9H2,1-2H3,(H,17,20)
• InChI Key： XZWNLQAGNFCLDM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1N(C)C(=O)C2SC=CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide

Introduction to 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide (CAS No. 1252912-58-5)

2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide, with the CAS number 1252912-58-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The chemical structure of 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide consists of a thienopyrimidine core linked to an acetamide moiety through a sulfur atom. The thienopyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. The presence of the acetamide group and the 3-methylphenyl substituent further enhances the compound's pharmacological profile by modulating its solubility, lipophilicity, and binding affinity.

Recent studies have highlighted the potential of 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide in cancer therapy. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antiproliferative activity against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its antitumor properties, 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide has shown promise in the treatment of inflammatory diseases. Research conducted at the University of California in 2020 revealed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide have also been extensively studied. A preclinical study published in the European Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics make it an attractive candidate for further development as an orally administered therapeutic agent.

Safety and toxicity profiles are crucial considerations in drug development. Initial toxicity studies have indicated that 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide is well-tolerated at therapeutic doses. However, more comprehensive safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, 2-{(3-methyl-4-oxythieno[][]]]]-pyrimidin------y]sulfanyl)-N-(]-methylphen]y])ace]tami]d]e (CAS No. 1]]]-58]-5) represents a promising lead compound with potential applications in cancer therapy and inflammatory disease treatment. Ongoing research continues to explore its full therapeutic potential and optimize its pharmacological properties for clinical use.